Cas no 2229193-66-0 (2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylmethanamine
• CAS No: 2229193-66-0
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 6194120
• PubChem ID: 165711578
• Update Time: 2025-07-23

2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylmethanamine
• [2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropyl]methanamine
• 2229193-66-0
• EN300-1778638

• Inchi： 1S/C13H21N3/c1-13(2)9(7-14)11(13)12-8-5-3-4-6-10(8)15-16-12/h9,11H,3-7,14H2,1-2H3,(H,15,16)
• InChI Key： NMVLTLILRFSNAU-UHFFFAOYSA-N
• SMILES： N1=C(C2CCCCC=2N1)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.7Ų

Additional information on 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylmethanamine

Introduction to 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylmethanamine (CAS No. 2229193-66-0)

2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylmethanamine, identified by its CAS number 2229193-66-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential biological activities. The presence of a tetrahydro-1H-indazol moiety and a cyclopropylmethanamine backbone suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

The compound's structure combines elements that are frequently explored in medicinal chemistry for their ability to modulate biological pathways. The tetrahydro-1H-indazol ring is known for its role in various pharmacophores, particularly in indole derivatives that exhibit significant therapeutic effects. This moiety has been extensively studied for its potential applications in treating conditions such as cancer, inflammation, and neurological disorders. The integration of this ring into the 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylmethanamine framework enhances its versatility and opens up possibilities for novel therapeutic interventions.

The cyclopropylmethanamine component of the molecule adds another layer of complexity and functionality. Cyclopropane rings are often incorporated into drug molecules due to their ability to improve metabolic stability and binding affinity. The amine group further extends the potential for hydrogen bonding interactions with biological targets, which is crucial for the development of high-affinity ligands. Together, these structural elements contribute to the compound's potential as a lead molecule in pharmaceutical research.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets more accurately. Studies have suggested that the tetrahydro-1H-indazol moiety may interact with enzymes and receptors involved in signal transduction pathways, while the cyclopropylmethanamine group could provide additional binding pockets for target engagement. These insights have guided experimental efforts aimed at optimizing the compound's pharmacological properties.

In vitro studies have begun to explore the biological activity of 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylmethanamine. Preliminary results indicate that the compound exhibits promising effects on certain enzymatic pathways relevant to inflammation and cancer. The ability of this molecule to modulate these pathways suggests its potential as a therapeutic agent. However, further research is needed to fully elucidate its mechanism of action and to assess its safety and efficacy profile.

The synthesis of 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylmethanamine presents unique challenges due to its complex structure. Advanced synthetic methodologies are being employed to achieve high yields and purity levels required for pharmaceutical applications. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis are being explored to optimize the synthetic route. These efforts are crucial for ensuring that sufficient quantities of the compound can be produced for preclinical and clinical studies.

The integration of modern technologies into drug discovery has significantly accelerated the process of identifying promising candidates like 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylmethanamine. High-throughput screening (HTS) and structure-based drug design (SBDD) have enabled researchers to rapidly assess the biological activity of large libraries of compounds. These approaches have been instrumental in identifying novel scaffolds with therapeutic potential. The continued development of such technologies will further enhance the efficiency of drug discovery programs.

Future directions in the study of CAS No. 2229193-66-0 include exploring its potential in combination therapies and investigating its long-term effects. Combination therapies involve using multiple drugs simultaneously to achieve a synergistic effect, which can improve treatment outcomes. Long-term studies are essential for understanding any potential side effects or adverse reactions associated with the compound. These studies will provide critical data for regulatory submissions and eventual clinical translation.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents like 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylmethanamine. This investment reflects the growing demand for innovative treatments that address unmet medical needs. As our understanding of biological pathways expands, so does the potential for developing targeted therapies based on compounds like this one. The continued exploration of such molecules holds great promise for advancing human health.